78-75-1

1,2-Dibromopropane

In Stock

• CAS RN:
• 78-75-1

• Formula:
• C3H6Br2

• InChI:
• InChI=1S/C3H6Br2/c1-3(5)2-4/h3H,2H2,1H3

• InChIKey:
• XFNJYAKDBJUJAJ-UHFFFAOYSA-N

• 1,2-dibromopropane is a colorless liquid. (NTP, 1992)

2,7-diamino-4-(2,3-dimethoxyphenyl)-4H-chromene-3-carbonitrile

• CAS RN:
• 5278-75-1

• Formula:
• C18H17N3O3

• InChI:
• InChI=1S/C18H17N3O3/c1-22-14-5-3-4-12(17(14)23-2)16-11-7-6-10(20)8-15(11)24-18(21)13(16)9-19/h3-8,16H,20-21H2,1-2H3

• InChIKey:
• YGFLAGSTDGKPQS-UHFFFAOYSA-N

• 2,7-diamino-4-(2,3-dimethoxyphenyl)-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C18H17N3O3 and its molecular weight is 323.3 g/mol. The purity is usually 95%.

1H,1H-Perfluorooctylamine hydrochloride

• CAS RN:
• 5678-75-1

• Formula:
• C8H5ClF15N

• InChI:
• InChI=1S/C8H4F15N.ClH/c9-2(10,1-24)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23;/h1,24H2;1H

• InChIKey:
• YFCHWDBOGIPKCK-UHFFFAOYSA-N

• 1H,1H-Perfluorooctylamine hydrochloride is a useful research compound. Its molecular formula is C8H5ClF15N and its molecular weight is 435.56 g/mol. The purity is usually 95%.

2,5-Bis(2,2,2-trifluoroethoxy)benzoic acid hydrazide

In Stock

• CAS RN:
• 50778-75-1

• Formula:
• C11H10F6N2O3

• InChI:
• InChI=1S/C11H10F6N2O3/c12-10(13,14)4-21-6-1-2-8(22-5-11(15,16)17)7(3-6)9(20)19-18/h1-3H,4-5,18H2,(H,19,20)

• InChIKey:
• WJYCMPVGQTYGSQ-UHFFFAOYSA-N

• 2,5-Bis(2,2,2-trifluoroethoxy)benzoic acid hydrazide is a useful research compound. Its molecular formula is C11H10F6N2O3 and its molecular weight is 332.2 g/mol. The purity is usually 95%.

2-Chloro-4-fluoro-5-nitrophenol

In Stock

• CAS RN:
• 84478-75-1

• Formula:
• C6H3ClFNO3

• InChI:
• InChI=1S/C6H3ClFNO3/c7-3-1-4(8)5(9(11)12)2-6(3)10/h1-2,10H

• InChIKey:
• NAWVMCKMQMJQMF-UHFFFAOYSA-N

• 2-Chloro-4-fluoro-5-nitrophenol is a useful research compound. Its molecular formula is C6H3ClFNO3 and its molecular weight is 191.54 g/mol. The purity is usually 95%.

N-(2,6-dichlorophenyl)pyrrolidine-2-carboxamide

In Stock

• CAS RN:
• 403478-75-1

• Formula:
• C11H12Cl2N2O

• InChI:
• InChI=1S/C11H12Cl2N2O/c12-7-3-1-4-8(13)10(7)15-11(16)9-5-2-6-14-9/h1,3-4,9,14H,2,5-6H2,(H,15,16)

• InChIKey:
• FDRLIAIMJGFERI-UHFFFAOYSA-N

• N-(2,6-dichlorophenyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C11H12Cl2N2O and its molecular weight is 259.13 g/mol. The purity is usually 95%.

Cyclopentyl 2-(3,4,5-trifluorophenyl)ethyl ketone

In Stock

• CAS RN:
• 898778-75-1

• Formula:
• C14H15F3O

• InChI:
• InChI=1S/C14H15F3O/c15-11-7-9(8-12(16)14(11)17)5-6-13(18)10-3-1-2-4-10/h7-8,10H,1-6H2

• InChIKey:
• ZTYPCNRZYPDOCN-UHFFFAOYSA-N

• Cyclopentyl 2-(3,4,5-trifluorophenyl)ethyl ketone is a useful research compound. Its molecular formula is C14H15F3O and its molecular weight is 256.26 g/mol. The purity is usually 95%.

N'-(4-fluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide

In Stock

• CAS RN:
• 851978-75-1

• Formula:
• C17H16FN3O4S

• InChI:
• InChI=1S/C17H16FN3O4S/c1-23-11-7-9(8-12(24-2)15(11)25-3)16(22)20-21-17-19-14-10(18)5-4-6-13(14)26-17/h4-8H,1-3H3,(H,19,21)(H,20,22)

• InChIKey:
• CTORVHJIRGQESD-UHFFFAOYSA-N

• N'-(4-fluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide is a useful research compound. Its molecular formula is C17H16FN3O4S and its molecular weight is 377.39. The purity is usually 95%.

(Z)-3-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl methanesulfonate

In Stock

• CAS RN:
• 869078-75-1

• Formula:
• C18H16O6S

• InChI:
• InChI=1S/C18H16O6S/c1-3-22-13-7-8-15-16(11-13)23-17(18(15)19)10-12-5-4-6-14(9-12)24-25(2,20)21/h4-11H,3H2,1-2H3/b17-10-

• InChIKey:
• BEYDVQZWZIYBHI-YVLHZVERSA-N

• (Z)-3-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl methanesulfonate is a useful research compound. Its molecular formula is C18H16O6S and its molecular weight is 360.38. The purity is usually 95%.

2-amino-3-(4-ethoxybenzoyl)-N-(o-tolyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903278-75-1

• Formula:
• C25H23N3O3

• InChI:
• InChI=1S/C25H23N3O3/c1-3-31-18-13-11-17(12-14-18)24(29)23-22(26)21(20-10-6-7-15-28(20)23)25(30)27-19-9-5-4-8-16(19)2/h4-15H,3,26H2,1-2H3,(H,27,30)

• InChIKey:
• YDYZZIQTFWRFOZ-UHFFFAOYSA-N

• 2-amino-3-(4-ethoxybenzoyl)-N-(o-tolyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.477. The purity is usually 95%.

N-benzyl-2-biphenylcarboxamide

In Stock

• CAS RN:
• 102078-75-1

• Formula:
• C20H17NO

• InChI:
• InChI=1S/C20H17NO/c22-20(21-15-16-9-3-1-4-10-16)19-14-8-7-13-18(19)17-11-5-2-6-12-17/h1-14H,15H2,(H,21,22)

• InChIKey:
• XEKOCIBSODLFQN-UHFFFAOYSA-N

• N-benzyl-2-biphenylcarboxamide is a useful research compound. Its molecular formula is C20H17NO and its molecular weight is 287.4 g/mol. The purity is usually 95%.

Ethyl 2-(4-bromophenyl)thiazole-4-carboxylate

In Stock

• CAS RN:
• 885278-75-1

• Formula:
• C12H10BrNO2S

• InChI:
• InChI=1S/C12H10BrNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3

• InChIKey:
• SJTSPSRXMTVFAU-UHFFFAOYSA-N

• 2-(4-Bromo-phenyl)-thiazole-4-carboxylic acid ethyl ester
  
  

Propan-2-yl 4-(3,4-dichloro-2,5-dioxopyrrol-1-yl)benzoate

In Stock

• CAS RN:
• 704878-75-1

• Formula:
• C14H11Cl2NO4

• InChI:
• InChI=1S/C14H11Cl2NO4/c1-7(2)21-14(20)8-3-5-9(6-4-8)17-12(18)10(15)11(16)13(17)19/h3-7H,1-2H3

• InChIKey:
• LZAMLWVXUVJMPU-UHFFFAOYSA-N

• TSI-01 is a selective inhibitor of a PAF biosynthetic enzyme lysophosphatidylcholine acyltransferase 2 (LPCAT2).

tert-butyl 3-(aminomethyl)-3-(fluoromethyl)azetidine-1-carboxylate

In Stock

• CAS RN:
• 1784378-75-1

• Formula:
• C10H19FN2O2

• Tert-butyl 3-(aminomethyl)-3-(fluoromethyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C10H19FN2O2 and its molecular weight is 218.3. The purity is usually 95%.

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 1797078-75-1

• Formula:
• C11H16N4O

• InChI:
• InChI=1S/C11H16N4O/c1-15(2)10-5-6-12-9(14-10)7-13-11(16)8-3-4-8/h5-6,8H,3-4,7H2,1-2H3,(H,13,16)

• InChIKey:
• IOQUVSSZUBOLIJ-UHFFFAOYSA-N

• N-((4-(dimethylamino)pyrimidin-2-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C11H16N4O and its molecular weight is 220.276. The purity is usually 95%.

6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid

In Stock

• CAS RN:
• 1860978-75-1

• Formula:
• C11H17N3O2

• InChI:
• InChI=1S/C11H17N3O2/c1-3-5-6-14(4-2)10-7-9(11(15)16)12-8-13-10/h7-8H,3-6H2,1-2H3,(H,15,16)

• InChIKey:
• WWBNRXFPHSXKOJ-UHFFFAOYSA-N

• 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.

(1-Methyl-1H-benzoimidazol-2-yl)-pyridin-2-yl-methanone

Usually In Stock

• CAS RN:
• 1263378-75-1

• Formula:
• C14H11N3O

• InChI:
• InChI=1S/C14H11N3O/c1-17-12-8-3-2-6-10(12)16-14(17)13(18)11-7-4-5-9-15-11/h2-9H,1H3

• InChIKey:
• GLESJZXZYZLPMF-UHFFFAOYSA-N

• (1-Methyl-1H-benzoimidazol-2-yl)-pyridin-2-yl-methanone is a useful research compound. Its molecular formula is C14H11N3O and its molecular weight is 237.26 g/mol. The purity is usually 95%.

2-(4-(((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)phenoxy)acetamide

In Stock

• CAS RN:
• 2109278-75-1

• Formula:
• C20H23N3O5S

• InChI:
• InChI=1S/C20H23N3O5S/c21-19(24)13-27-16-6-8-18(9-7-16)29(25,26)23-14-4-5-15(23)12-17(11-14)28-20-3-1-2-10-22-20/h1-3,6-10,14-15,17H,4-5,11-13H2,(H2,21,24)

• InChIKey:
• USWPYWMMYGCVNS-UHFFFAOYSA-N

• 2-(4-(((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C20H23N3O5S and its molecular weight is 417.48. The purity is usually 95%.

2-{3-[(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]azetidin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

In Stock

• CAS RN:
• 2175978-75-1

• Formula:
• C20H21N5O

• InChI:
• InChI=1S/C20H21N5O/c21-9-16-8-15-2-1-3-17(15)22-20(16)24-10-13(11-24)12-25-19(26)7-6-18(23-25)14-4-5-14/h6-8,13-14H,1-5,10-12H2

• InChIKey:
• RSKCNSBKGWELJH-UHFFFAOYSA-N

• 2-{3-[(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)methyl]azetidin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H21N5O and its molecular weight is 347.422. The purity is usually 95%.

1-[(1,3-Benzoxazol-2-ylamino)methyl]cyclohex-2-en-1-ol

Usually In Stock

• CAS RN:
• 2379978-75-1

• Formula:
• C14H16N2O2

• InChI:
• InChI=1S/C14H16N2O2/c17-14(8-4-1-5-9-14)10-15-13-16-11-6-2-3-7-12(11)18-13/h2-4,6-8,17H,1,5,9-10H2,(H,15,16)

• InChIKey:
• RVNPUMPQBFIUTF-UHFFFAOYSA-N

• 1-[(1,3-Benzoxazol-2-ylamino)methyl]cyclohex-2-en-1-ol is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.294. The purity is usually 95%.